Cas no 1697920-26-5 (2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1697920-26-5
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 6567445
• PubChem ID: 136710515
• Update Time: 2025-05-19

2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• Imidazo[1,2-a]pyrimidine, 1,5,6,7-tetrahydro-2-methyl-7-(trifluoromethyl)-

• Inchi： 1S/C8H10F3N3/c1-5-4-14-3-2-6(8(9,10)11)13-7(14)12-5/h4,6H,2-3H2,1H3,(H,12,13)
• InChI Key： DDSGWBOZLKLYHB-UHFFFAOYSA-N
• SMILES： C12NC(C)=CN1CCC(C(F)(F)F)N=2

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 217.5±43.0 °C(Predicted)
• pka: 7.24±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1697920-26-5)

2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine, identified by its CAS number 1697920-26-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the imidazo[1,2-apyrimidine] scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of a methyl group at the 2-position and a trifluoromethyl group at the 7-position introduces specific electronic and steric effects that modulate its interactions with biological targets.

The imidazo[1,2-apyrimidine] core is a privileged structure in drug discovery, with several approved drugs featuring this motif. Its ability to engage with various biological pathways makes it a valuable scaffold for developing novel therapeutic agents. The trifluoromethyl substitution is particularly noteworthy, as it is a common pharmacophore in modern drug design due to its ability to enhance metabolic stability, binding affinity, and lipophilicity. In the case of 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine, these modifications contribute to its potential as a lead compound for further medicinal chemistry optimization.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of this compound more efficiently. Studies have demonstrated that derivatives of the imidazo[1,2-apyrimidine] scaffold exhibit activities against various diseases, including cancer and infectious disorders. The specific arrangement of substituents in 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine suggests that it may interact with enzymes or receptors involved in these pathways. For instance, preliminary computational modeling has indicated potential binding interactions with kinases and other targets relevant to oncology.

One of the most compelling aspects of this compound is its structural versatility. The methyl and trifluoromethyl groups provide handles for further derivatization, allowing chemists to fine-tune its pharmacological profile. This flexibility has led to several ongoing research projects aimed at identifying analogs with improved efficacy and reduced toxicity. The synthesis of such derivatives often involves multi-step organic reactions that leverage modern catalytic methods to achieve high yields and selectivity.

The role of fluorine atoms in drug design cannot be overstated. The trifluoromethyl group in particular has been shown to influence multiple aspects of drug behavior, including binding affinity, metabolic stability, and pharmacokinetics. In 2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine, this group likely contributes to enhanced interactions with biological targets by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These properties make it an attractive candidate for further exploration in drug development pipelines.

Current research efforts are focused on understanding the mechanistic basis of the biological activities observed with this compound and its derivatives. Preclinical studies have begun to unravel its potential therapeutic applications. For example, in vitro assays have shown that certain analogs exhibit inhibitory effects on specific enzymes implicated in cancer progression. These findings align with broader trends in oncology research, where targeting key signaling pathways has become a cornerstone of treatment strategies.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like CAS No. 1697920-26-5. Its synthesis involves carefully controlled reactions that ensure the integrity of the functional groups present in the molecule. Advances in synthetic methodologies have made it possible to produce complex heterocycles like this one with greater ease and scalability than was previously possible.

In conclusion,2-methyl-7-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine represents a promising candidate for further pharmacological investigation. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this class of compounds,CAS No. 1697920-26-5 will likely play a significant role in advancing our understanding of disease mechanisms and improving treatment options.